![molecular formula C15H10ClNO5 B3006294 Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate CAS No. 20643-68-9](/img/structure/B3006294.png)
Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate
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Overview
Description
Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate is a useful research compound. Its molecular formula is C15H10ClNO5 and its molecular weight is 319.7. The purity is usually 95%.
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Scientific Research Applications
Nitration and Substitution Reactions
- Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate is involved in nitration reactions, as seen in studies involving similar compounds. For instance, the nitration of 2-(3-chloro-4-methylbenzoyl)benzoic acid leads to various nitrobenzoyl-benzoic acids, indicating potential applications in complex organic syntheses and the creation of novel compounds (Arient, Šlosar, Štěrba, & Obruba, 1967).
Synthesis of Chemical Intermediates
- It serves as a precursor or intermediate in the synthesis of various chemical compounds. For example, the reduction and condensation of similar benzoates can lead to the synthesis of compounds like Butafenacil, illustrating its role in multi-step chemical processes (Liu Ai-ju, 2015).
Structural Studies and Material Science
- The compound's derivatives are studied for their structural properties, such as hydrogen-bonded sheets and chains in crystallography. This indicates potential applications in material science and molecular engineering (Portilla, Mata, Cobo, Low, & Glidewell, 2007).
Pharmaceutical and Pesticide Applications
- Methyl benzoate analogs, which include compounds similar to this compound, are investigated for their insecticidal activities. This suggests potential applications in developing new pesticides or insect repellents (Chen, Rashid, Feng, Feng, Zhang, & Grodowitz, 2018).
Optical and Photonic Applications
- Derivatives of this compound have been studied for their optical properties, such as reverse saturable absorption, indicating potential applications in photonic devices and materials science (Nair, Kaniyarakkal, Edappadikkunnummal, John, Palengara, Narendran, & Puthiyaveettil, 2022).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 2-(4-chloro-3-nitrobenzoyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO5/c1-22-15(19)11-5-3-2-4-10(11)14(18)9-6-7-12(16)13(8-9)17(20)21/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHDJIHYJPQZDFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.